Cas no 138-56-7 (Trimethobenzamide)

Trimethobenzamide is an antiemetic agent belonging to the class of benzamide derivatives. It functions as a dopamine D2 receptor antagonist, primarily used to prevent and treat nausea and vomiting, particularly in postoperative settings or associated with gastroenteritis. Its mechanism involves blocking receptors in the chemoreceptor trigger zone (CTZ) of the medulla oblongata. Key advantages include its efficacy in managing acute emesis with a relatively favorable side effect profile compared to older antiemetics. The compound is available in oral, injectable, and suppository formulations, providing flexibility in administration. Its structural specificity contributes to reduced extrapyramidal effects, making it a viable option for short-term symptomatic relief.
Trimethobenzamide structure
Trimethobenzamide structure
Product Name:Trimethobenzamide
CAS No:138-56-7
MF:C21H28N2O5
MW:388.457426071167
MDL:MFCD00599601
CID:36406
PubChem ID:5577
Update Time:2025-06-07

Trimethobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-(2-(Dimethylamino)ethoxy)benzyl)-3,4,5-trimethoxybenzamide
    • 4-(2-Dimethylaminoethoxy)-N-(3,4,5-trimethoxybenzoyl)benzylamine
    • N- {4-[2-(Dimethylamino)ethoxy]benzyl}-3,4,5-trimethoxybenzamide
    • N-[[4-[2-(dimethylamino)ethoxy]phenyl]methyl]-3,4,5-trimethoxybenzamide
    • Trimethobenzamide
    • Benzacot
    • Stemetic
    • Tebamide
    • Tigan
    • Tribenzagan
    • Trimazide
    • Trimethobenzamid
    • Trimethobenzamidum
    • Trimetobenzamida
    • C07178
    • n-[(2-dimethylaminoethoxy)benzyl]-3,4,5-trimethoxybenzamide
    • n-(p-(2-(dimethylamino)ethoxy)benzyl)-3,4,5-trimethoxy-benzamid
    • N-(4-[2-(Dimethylamino)ethoxy]benzyl)-3,4,5-trimethoxybenzamide
    • N-[p-[2-(Dimethylamino)ethoxy]benzyl]-3,4,5-trimethoxybenzamide
    • n-((4-(2-(dimethylamino)ethoxy)phenyl)methyl)-3,4,5-trimethoxy-benzamid
    • Benzamide, N-[[4-[2-(dimethylamino)ethoxy]phenyl]methyl]-3,4,5-trimethoxy-
    • N-({4-[2-(dimethylamino)ethoxy]phenyl}methyl)-3,4,5-trimethoxybenzamide
    • KBioGR_000861
    • NINDS_000425
    • NCGC00016509-01
    • W2X096QY97
    • SBI-0051546.P002
    • SPBio_000827
    • EN300-119183
    • Prestwick0_000080
    • KBio1_000425
    • DB00662
    • D08643
    • emedur
    • AB00053561_08
    • Ametik damla
    • Trimethobenzamide [INN]
    • BRD-K34415467-003-08-0
    • Prestwick1_000080
    • HSDB 3198
    • DivK1c_000425
    • TRIMETHOBENZAMIDE [HSDB]
    • KBio3_002154
    • Spectrum5_000969
    • N-((4-(2-dimethylaminoethoxy)phenyl)methyl)-3,4,5-trimethoxybenzamide
    • IDI1_000425
    • TRIMETHOBENZAMIDE [MI]
    • KBio2_000557
    • CHEMBL1201256
    • Spectrum_000117
    • 138-56-7
    • BSPBio_000299
    • SPBio_002220
    • UNII-W2X096QY97
    • Trimethobenzamidum (INN-Latin)
    • Spectrum4_000371
    • Spectrum2_000844
    • CS-0012340
    • A886218
    • Trimethobenzamide (INN)
    • Ametik damla (TN)
    • Spectrum3_001377
    • NCGC00016509-08
    • AB00053561
    • N-((2-Dimethylaminoethoxy)benzyl)-3,4,5-trimethoxybenzamide
    • EINECS 205-332-1
    • AKOS007167113
    • DTXSID8023711
    • NS00010374
    • N-{4-[2-(dimethylamino)ethoxy]benzyl}-3,4,5-trimethoxybenzamide
    • BSPBio_002934
    • D94499
    • Q7842199
    • N-[(4-{[2-(dimethylamino)ethyl]oxy}phenyl)methyl]-3,4,5-tris(methyloxy)benzamide
    • TRIMETHOBENZAMIDE [WHO-DD]
    • CAS-554-92-7
    • TRIMETHOBENZAMIDE [VANDF]
    • Prestwick2_000080
    • AS-76970
    • BPBio1_000329
    • HY-12751
    • Z667611948
    • Boc-(S)-3-Amino-3-(4-cyano-phenyl)-propionicacid
    • BRD-K34415467-003-05-6
    • DTXCID403711
    • KBio2_003125
    • SCHEMBL28858
    • N-(4-[2-(Dimethylamino)ethoxy]benzyl)-3,4,5-trimethoxybenzamide #
    • 4-(2-Dimethylaminoethoxy)-N-(3,4,5-trimethoxybenzoyl)benzylamine; N- {4-[2-(Dimethylamino)ethoxy]benzyl}-3,4,5-trimethoxybenzamide
    • Trimethobenzamidum [INN-Latin]
    • Trimetobenzamida (INN-Spanish)
    • trimetobenzamide
    • R06AA10
    • KBio2_005693
    • Benzamide, N-(p-(2-(dimethylamino)ethoxy)benzyl)-3,4,5-trimethoxy-
    • Prestwick3_000080
    • NCGC00016509-03
    • Trimetobenzamida [INN-Spanish]
    • Benzamide, N-((4-(2-(dimethylamino)ethoxy)phenyl)methyl)-3,4,5-trimethoxy-
    • FEZBIKUBAYAZIU-UHFFFAOYSA-N
    • CHEBI:27796
    • KBioSS_000557
    • GTPL7614
    • NCGC00016509-02
    • N-[[4-(2-dimethylaminoethoxy)phenyl]methyl]-3,4,5-trimethoxybenzamide
    • HMS3604F21
    • BRD-K34415467-003-13-0
    • DA-58736
    • 205-332-1
    • MDL： MFCD00599601
    • Inchi： 1S/C21H28N2O5/c1-23(2)10-11-28-17-8-6-15(7-9-17)14-22-21(24)16-12-18(25-3)20(27-5)19(13-16)26-4/h6-9,12-13H,10-11,14H2,1-5H3,(H,22,24)
    • InChI Key： FEZBIKUBAYAZIU-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(=CC=1)CNC(C1C=C(C(=C(C=1)OC)OC)OC)=O)CCN(C)C

Computed Properties

  • Exact Mass: 388.20000
  • Monoisotopic Mass: 388.2
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 11
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 69.3A^2

Experimental Properties

  • Density: 1.131
  • Boiling Point: 506.9 °C at 760 mmHg
  • Flash Point: 260.4 °C
  • PSA: 69.26000
  • LogP: 2.97370
  • FEMA: 2205

Trimethobenzamide Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Trimethobenzamide Pricemore >>

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